(Z)-methyl 2-(2-((4-bromobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(Z)-methyl 2-(2-((4-bromobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate” is a chemical compound. It is related to a series of compounds known as 4-(4-bromophenyl)-thiazol-2-amine derivatives . These compounds have been synthesized and studied for their potential antimicrobial and anticancer activities .
Synthesis Analysis
The synthesis of related compounds involves the reaction of p-bromoacetophenone and thiourea in the presence of a catalyst, iodine, to yield the 4-(4-bromophenyl) thiazol-2-amine (Intermediate). The intermediate with corresponding aromatic aldehyde yielded the target compounds .Scientific Research Applications
Green Synthesis Methods
The compound and its derivatives have been utilized in green synthesis methods. For instance, Shahvelayati et al. (2017) described an efficient synthesis of a related compound, 2-(2-((4-Methoxybenzoyl)imino)-4-(4methoxyphenyl)thiazol-3(2H)-yl)-2-phenylacetic acid, using a three-component tandem reaction in an ionic liquid media, showcasing a green and recyclable approach to synthesis (Shahvelayati, Hajiaghababaei, & Panahi Sarmad, 2017).
Synthesis of Antibiotic Compounds
This compound has applications in the synthesis of antibiotic compounds. Tatsuta et al. (1994) demonstrated its use in the preparation of a Z-isomer which is a common acyl moiety of clinically useful cephem antibiotics (Tatsuta et al., 1994).
Aldose Reductase Inhibitors
Ali et al. (2012) synthesized and evaluated a series of new iminothiazolidin-4-one acetate derivatives as aldose reductase inhibitors, which have potential as novel drugs for the treatment of diabetic complications (Ali et al., 2012).
Antibacterial and Antifungal Agents
Vinusha et al. (2015) synthesized imino-4-methoxyphenol thiazole derived Schiff base ligands which exhibited antibacterial and antifungal activities (Vinusha, Shivaprasad, Chandan, & Begum, 2015).
Pharmaceutical Intermediate Synthesis
Qian-chun (2010) improved the synthesis of an intermediate for Cefixime, a cephalosporin antibiotic, using a related compound (Liu Qian-chun, 2010).
Synthesis of Complex Metal Ions
Singh and Baruah (2008) explored the synthesis of complexes with metal ions such as nickel, copper, and zinc using derivatives of this compound (Singh & Baruah, 2008).
Fungicidal Activity
Liu et al. (2014) synthesized derivatives that exhibited moderate fungicidal activity against Rhizoctonia solani (Liu et al., 2014).
Properties
IUPAC Name |
methyl 2-[2-(4-bromobenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2O4S/c1-24-13-7-8-14-15(9-13)26-18(21(14)10-16(22)25-2)20-17(23)11-3-5-12(19)6-4-11/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNWVOJTYIDAINE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)Br)S2)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.